Cas no 692746-08-0 (N-[6-(tert-butylsulfamoyl)-1,3-benzothiazol-2-yl]oxolane-2-carboxamide)

• Product Name: N-[6-(tert-butylsulfamoyl)-1,3-benzothiazol-2-yl]oxolane-2-carboxamide
• CAS No: 692746-08-0
• MF: C₁₆H₂₁N₃O₄S₂
• MW: 383.485641241074
• CID: 6616223
• PubChem ID: 4458723
• Update Time: 2025-10-29

N-[6-(tert-butylsulfamoyl)-1,3-benzothiazol-2-yl]oxolane-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[6-(tert-butylsulfamoyl)-1,3-benzothiazol-2-yl]oxolane-2-carboxamide
• CCG-193549
• F1776-0030
• AKOS002219723
• 692746-08-0
• N-(6-{[(tert-butyl)amino]sulfonyl}benzothiazol-2-yl)oxolan-2-ylcarboxamide
• N-(6-(N-(tert-butyl)sulfamoyl)benzo[d]thiazol-2-yl)tetrahydrofuran-2-carboxamide
• AKOS016140108

• Inchi： 1S/C16H21N3O4S2/c1-16(2,3)19-25(21,22)10-6-7-11-13(9-10)24-15(17-11)18-14(20)12-5-4-8-23-12/h6-7,9,12,19H,4-5,8H2,1-3H3,(H,17,18,20)
• InChI Key： VZHRAOYUSFBXPG-UHFFFAOYSA-N
• SMILES： S(C1=CC=C2C(=C1)SC(=N2)NC(C1CCCO1)=O)(NC(C)(C)C)(=O)=O

Computed Properties

• Exact Mass: 383.09734851g/mol
• Monoisotopic Mass: 383.09734851g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 600
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 134Ų

Additional information on N-[6-(tert-butylsulfamoyl)-1,3-benzothiazol-2-yl]oxolane-2-carboxamide

Introduction to N-[6-(tert-butylsulfamoyl)-1,3-benzothiazol-2-yl]oxolane-2-carboxamide (CAS No: 692746-08-0)

N-[6-(tert-butylsulfamoyl)-1,3-benzothiazol-2-yl]oxolane-2-carboxamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 692746-08-0, represents a novel class of molecules with potential applications in the development of therapeutic agents. Its unique structural features, particularly the presence of a benzothiazole moiety and a tert-butylsulfamoyl group, make it an intriguing candidate for further exploration in drug discovery and molecular pharmacology.

The benzothiazole scaffold is a well-known pharmacophore in medicinal chemistry, frequently incorporated into drugs due to its ability to interact with biological targets such as enzymes and receptors. The specific modification of the benzothiazole ring with a tert-butylsulfamoyl group introduces additional functional properties that may enhance binding affinity or modulate metabolic stability. This structural design has been strategically employed to optimize pharmacokinetic profiles and improve therapeutic efficacy.

In recent years, there has been a growing interest in oxolane derivatives as pharmacological intermediates. The oxolane ring, characterized by its strained three-membered heterocyclic structure, can contribute to the rigidity and conformational stability of molecules. This structural motif has been successfully utilized in various drug candidates to improve binding interactions with biological targets. The incorporation of an amide linkage in N-[6-(tert-butylsulfamoyl)-1,3-benzothiazol-2-yl]oxolane-2-carboxamide further enhances its potential as a bioactive molecule by providing a site for hydrogen bonding and improving solubility.

Current research in the field of medicinal chemistry highlights the importance of designing molecules with multiple functional groups that can simultaneously interact with biological targets. The combination of the benzothiazole and oxolane moieties in this compound offers a promising platform for developing multitargeted therapeutics. Such compounds have the potential to address complex diseases by modulating multiple pathways or targets simultaneously.

The tert-butylsulfamoyl group is particularly noteworthy for its role in enhancing the bioavailability and metabolic stability of drug candidates. This group can serve as a protective moiety during synthesis and can also contribute to the overall pharmacokinetic properties of the molecule. The presence of this functional group has been observed to improve drug-like properties such as lipophilicity and solubility, making it an attractive feature for pharmaceutical development.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of novel compounds with biological targets with high accuracy. N-[6-(tert-butylsulfamoyl)-1,3-benzothiazol-2-yl]oxolane-2-carboxamide has been subjected to virtual screening and docking studies to identify potential binding sites on target proteins. These studies have provided valuable insights into the structural requirements for effective binding and have guided the optimization process towards more potent and selective drug candidates.

The synthesis of N-[6-(tert-butylsulfamoyl)-1,3-benzothiazol-2-yl]oxolane-2-carboxamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the benzothiazole moiety is typically achieved through cyclization reactions, while the tert-butylsulfamoyl group is incorporated via sulfonation followed by amidation. Advanced synthetic techniques such as transition metal catalysis have been employed to improve reaction efficiency and selectivity.

In conclusion, N-[6-(tert-butylsulfamoyl)-1,3-benzothiazol-2-yl]oxolane-2-carboxamide (CAS No: 692746-08-0) represents a promising candidate for further development in pharmaceutical research. Its unique structural features, combined with its potential interactions with biological targets, make it an attractive molecule for drug discovery efforts. Continued research into this compound will likely yield valuable insights into its pharmacological properties and may lead to novel therapeutic applications.